Cas no 2097897-57-7 (4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine)

• Product Name: 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine
• CAS No: 2097897-57-7
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 6461113
• PubChem ID: 121162831
• Update Time: 2025-05-20

4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine
• 2097897-57-7
• F6479-6271
• 4-{[1-(cyclopropanesulfonyl)piperidin-4-yl]oxy}-2-methylpyrimidine
• AKOS032457850
• 4-(1-cyclopropylsulfonylpiperidin-4-yl)oxy-2-methylpyrimidine
• 4-((1-(cyclopropylsulfonyl)piperidin-4-yl)oxy)-2-methylpyrimidine

• Inchi： 1S/C13H19N3O3S/c1-10-14-7-4-13(15-10)19-11-5-8-16(9-6-11)20(17,18)12-2-3-12/h4,7,11-12H,2-3,5-6,8-9H2,1H3
• InChI Key： WLNPBITYNAEPQV-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CC1)OC1C=CN=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.8Ų

Additional information on 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine

Professional Introduction to Compound with CAS No. 2097897-57-7 and Product Name: 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine

The compound with CAS No. 2097897-57-7 and the product name 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a cyclopropanesulfonyl group and a piperidin-4-yloxy moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of pyrimidine derivatives in the design of novel therapeutic agents. Pyrimidines are fundamental structural motifs in many bioactive molecules, including nucleoside analogs that are widely used in antiviral and anticancer therapies. The introduction of substituents such as the 1-(cyclopropanesulfonyl)piperidin-4-yloxy group into the pyrimidine core can modulate its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for further chemical optimization.

The 2-methylpyrimidine component of the compound adds another layer of complexity, influencing its solubility, metabolic stability, and interaction with biological targets. This particular configuration has been explored in several studies aimed at developing inhibitors for enzymes involved in cancer metabolism. For instance, modifications to the pyrimidine ring have been shown to enhance binding affinity to proteins such as kinases and polymerases, which are critical in cellular signaling pathways.

In the context of current pharmaceutical research, compounds like 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine are being investigated for their potential as kinase inhibitors. Kinases play a pivotal role in various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with diseases such as cancer, making them promising targets for therapeutic intervention. The structural design of this compound aims to selectively inhibit aberrant kinase signaling while minimizing off-target effects.

The cyclopropanesulfonyl group is a key feature that contributes to the compound's binding interactions. Cyclopropane derivatives are known for their ability to engage in favorable non-covalent interactions with biological targets, such as hydrogen bonding and hydrophobic interactions. This moiety can be particularly useful in designing molecules that exhibit high specificity for their intended biological targets. Additionally, the piperidinyl ring provides a rigid framework that helps stabilize the conformation of the molecule, enhancing its binding affinity.

Advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have been instrumental in understanding how 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine interacts with its potential targets. These studies suggest that the compound can effectively compete with natural substrates at active sites on kinases, thereby inhibiting their activity. Such insights are crucial for optimizing lead structures during drug development.

Experimental validation of these computational predictions has been conducted through various biochemical assays. These assays have provided valuable data on the compound's inhibitory potency against specific kinases. Preliminary results indicate that this molecule exhibits promising activity against certain cancer-related kinases, making it a candidate for further preclinical evaluation. The combination of computational modeling and experimental validation represents a modern approach to drug discovery, ensuring that promising candidates like this one are thoroughly characterized before moving into clinical trials.

The synthesis of 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups into the molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic systems like this one.

The pharmacological profile of this compound is being further elucidated through in vitro and in vivo studies. In vitro assays are designed to assess its interaction with biological targets and measure its inhibitory effects on relevant enzymes and pathways. In vivo studies provide additional insights into its efficacy and safety by evaluating its behavior in animal models. These studies are essential for determining whether this molecule has the potential to advance into clinical development as a therapeutic agent.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The compound 4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine, with its unique structural features and promising biological activities, exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. Continued investigation into this molecule and related derivatives holds great promise for addressing unmet medical needs.

As our understanding of disease mechanisms advances, so does our ability to design molecules that target them effectively. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery is accelerating the pace at which new compounds like this one are being developed. AI-driven platforms can predict molecular properties and optimize structures more rapidly than traditional methods, bringing us closer to discovering next-generation therapeutics.

In conclusion,4-{1-(cyclopropanesulfonyl)piperidin-4-yloxy}-2-methylpyrimidine represents a significant contribution to pharmaceutical chemistry. Its structural features make it a versatile scaffold for developing novel therapeutic agents targeting key biological pathways involved in diseases such as cancer. Through continued research and collaboration across disciplines,CAS No 2097897-57-7 will likely play an important role in advancing our efforts toward more effective treatments.